Cas no 26967-68-0 (Phenol, dibutyl-)

• Product Name: Phenol, dibutyl-
• CAS No: 26967-68-0
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 282914
• PubChem ID: 3015343
• Update Time: 2025-04-19

Phenol, dibutyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, dibutyl-
• 2,3-dibutylphenol
• 138151-64-1
• Phenol, 2,3-dibutyl-
• SCHEMBL162389
• EINECS 248-146-6
• UNII-77MU0P1N8F
• NS00021970
• DTXSID20181466
• Dibutylphenol
• 26967-68-0
• 77MU0P1N8F

• Inchi： 1S/C14H22O/c1-3-5-8-12-9-7-11-14(15)13(12)10-6-4-2/h7,9,11,15H,3-6,8,10H2,1-2H3
• InChI Key： NSENZNPLAVRFMJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(CCCC)=C1CCCC

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 5.3

Experimental Properties

• Density: 0.939
• Boiling Point: 305°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.511
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids